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Compound of Interest

Compound Name: 2-Cyclohexylethyl acetate
CAS No.: 21722-83-8
Cat. No.: B1585504

Get Quote

Introduction: Unveiling 2-Cyclohexylethyl Acetate

2-Cyclohexylethyl acetate (CAS No. 21722-83-8) is an ester characterized by its pleasant, sweet, and
fruity aroma with floral and green undertones.[1][2] This colorless oily liquid is a valuable ingredient in
the fragrance and flavor industries and presents interesting possibilities as a building block in synthetic
organic chemistry, including applications relevant to drug development.[3][4] This guide provides a
comprehensive overview of its chemical and physical properties, a detailed synthesis protocol,
analytical characterization methods, and a discussion of its current and potential applications for
researchers and professionals in drug development.

Molecular Structure and Identification

The molecular structure of 2-cyclohexylethyl acetate consists of a cyclohexyl ring connected via an
ethyl bridge to an acetate group. This structure imparts a combination of lipophilicity from the
cyclohexane moiety and the characteristic ester functionality.

Chemical Identifiers
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Identifier Value Source(s)

IUPAC Name 2-cyclohexylethyl acetate [5]

CAS Number 21722-83-8 [5]

Molecular Formula C10H1802 [3]

Molecular Weight 170.25 g/mol [3]
NOTFZGFABLVTIG-

InChl Key [3]
UHFFFAOYSA-N

SMILES CC(=0)0ccceicececect [3]
Cyclohexaneethanol, acetate;

Synonyms Cyclohexylethyl acetate; [6]

Hexahydrophenethyl acetate

digraph "2 Cyclohexylethyl acetate" {

graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=1234];
node [shape=plaintext, fontcolor="#202124"];

edge [color="#5F6368"];

// Atom nodes

Cl [label="C"];
C2 [label="C"];
C3 [label="C"];
C4 [label="C"];
C5 [label="C"];
C6 [label="C"];
C7 [label="C"];
C8 [label="C"];
01 [label="0"1;
C9 [label="C"];
02 [label="0"];
Cl10 [label="C"];

H1[label="H", fontsize=10];
H2[label="H", fontsize=10];
H3[label="H", fontsize=10];
H4[label="H", fontsize=10];
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H5[label="H", fontsize=10];

H6[label="H", fontsize=10];

H7 [label="H", fontsize=10];
H8 [label="H", fontsize=10];
H9 [label="H", fontsize=10];
H10 [label="H", fontsize=10];
H11 [label="H", fontsize=10];
H12 [label="H", fontsize=10];
H13 [label="H", fontsize=10];
H14 [label="H", fontsize=10];
H15 [label="H", fontsize=10];
H16 [label="H", fontsize=10];
H17 [label="H", fontsize=10];
H18 [label="H", fontsize=10];

// Positioning

Cl [pos="0,0!"1;

C2 [pos="1.4,0!"1;

C3 [pos="2.1,1.2!"];
C4 [pos="1.4,2.4!'"1;
C5 [pos="0,2.4!1"];

C6 [pos="-0.7,1.2!"];
C7 [pos="-2.1,1.2!"1;
C8 [pos="-2.8,0!"];

01 [pos="-3.5,1.2!"];
C9 [pos="-4.2,0!"];

02 [pos="-4.9,1.2!"];
C10 [pos="-5.6,0!"1;
Hl[pos="-0.35, -0.6!" 1;
H2[pos="0.35, -0.6!"];
H3[pos="1.75, -0.6!"];
H4[pos="1.75, 0.6!"];
H5[pos="2.45, 1.8!"];
H6[pos="2.8, 0.8!"];
H7 [pos="1.75, 3!"];
H8 [pos="1.05, 3!"];
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H9 [pos="-0.35, 3!"];

H10
H11
H12
H13
H14
H15
H16
H17
H18

[pos="0.35, 3!"];
[pos="-1.05, 1.8!"];
[pos="-2.45, 1.8!"];
[pos="-2.45, 0.6!"];
[pos="-3.15, -0.6!"];
[pos="-6, -0.6!"];
[pos="-5.25, -0.6!"];
[pos="-5.95, 0.6!"];
[pos="-0.7, 0.6!"];

// Bonds
Cl -- C2;
c2 -- C3;
C3 -- C4;
C4 -- C5;
C5 -- C6;
c6 -- C1;
c6 -- C7;
C7 -- C8;
c8 -- 01;
01 -- C9;
C9 -- 02 [style=double];
C9 -- Clo;
Cl -- HI;
Cl -- H2;
C2 -- H3;
C2 -- H4;
C3 -- H5;
C3 -- H6;
C4 -- H7;
C4 -- HS8;
C5 -- H9;
C5 -- Hlo;
C6 -- H18;
C7 -- H11;
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C7 -- H12;
C8 -- H13;
C8 -- H14;
Cl0 -- H15;
Cl0 -- H1o;
Cl0 -- H17;
}

Caption: 2D Structure of 2-Cyclohexylethyl acetate.

Physicochemical Properties

A summary of the key physicochemical properties of 2-cyclohexylethyl acetate is provided below.
These properties are crucial for its handling, formulation, and application in various fields.

Property Value Source(s)

Appearance Colorless oily liquid [5]

Powerful, sweet-fruity, with floral
Odor [11[5]
and green notes

Boiling Point 222 °C at 760 mmHg [5]
Density 0.95 g/mL at 25 °C [3]
Refractive Index 1.442 - 1.450 at 20 °C [1]
Flash Point 79.44 °C (175.00 °F) TCC [1]
- Insoluble in water; soluble in oils
Solubility [5]
and ethanol
logP 3.510 [5]

Synthesis of 2-Cyclohexylethyl Acetate

The most common and industrially viable method for the synthesis of 2-cyclohexylethyl acetate is the
Fischer esterification of 2-cyclohexylethanol with acetic acid, catalyzed by a strong acid. This reversible
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reaction is typically driven to completion by using an excess of one of the reactants or by removing
water as it is formed.

Reaction Scheme

Reactants Products
+ Acetic Acid

(H+ catalyst, Heat)

2-Cyclohexylethanol ®» 2-Cyclohexylethyl Acetate

Acetic Acid Water

Click to download full resolution via product page

Caption: Fischer Esterification of 2-Cyclohexylethanol.

Experimental Protocol: Fischer Esterification

This protocol describes a laboratory-scale synthesis of 2-cyclohexylethyl acetate.

Materials:

2-Cyclohexylethanol (1.0 eq)

* Glacial Acetic Acid (1.5 eq)

¢ Concentrated Sulfuric Acid (catalytic amount, e.g., 1-2 mol%)
+ Toluene (as solvent and for azeotropic removal of water)

o Saturated Sodium Bicarbonate Solution

¢ Brine (Saturated Sodium Chloride Solution)

¢ Anhydrous Magnesium Sulfate or Sodium Sulfate

¢ Round-bottom flask
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o Dean-Stark apparatus

+ Condenser

+ Heating mantle with magnetic stirrer
o Separatory funnel

« Rotary evaporator

 Distillation apparatus

Procedure:

+ Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 2-cyclohexylethanol,
glacial acetic acid, and toluene.

» Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the reaction
mixture while stirring.

» Azeotropic Distillation: Assemble a Dean-Stark apparatus and a condenser on the flask. Heat the
mixture to reflux. The toluene-water azeotrope will distill, and the water will be collected in the side
arm of the Dean-Stark trap, driving the equilibrium towards the product.

« Reaction Monitoring: Monitor the progress of the reaction by observing the amount of water collected
in the Dean-Stark trap. The reaction is complete when no more water is collected.

* Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel
and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid
catalyst and excess acetic acid), and brine.

¢ Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or sodium
sulfate, filter, and concentrate the filtrate using a rotary evaporator to remove the toluene.

 Purification: The crude product can be purified by vacuum distillation to obtain pure 2-
cyclohexylethyl acetate.

Analytical Characterization
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The identity and purity of synthesized 2-cyclohexylethyl acetate can be confirmed using a
combination of spectroscopic and chromatographic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an ideal method for assessing the purity of 2-cyclohexylethyl acetate and confirming its
molecular weight.

+ Expected Retention Index: The Kovats retention index for 2-cyclohexylethyl acetate is
approximately 1233 on a standard non-polar column and 1591 on a standard polar column.[5]

e Mass Spectrum: The electron ionization (El) mass spectrum is expected to show a molecular ion
peak (M+) at m/z 170. Key fragment ions would arise from the cleavage of the ester group and the
cyclohexyl ring. The most abundant peaks are typically observed at m/z values of 43, 82, 81, 67, and
55.[5]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

¢ C=0 Stretch: A strong absorption band is expected in the range of 1750-1735 cm~1, characteristic of
the carbonyl group in an aliphatic ester.[7]

¢ C-O Stretch: One or more strong bands are expected in the region of 1300-1000 cm™1,
corresponding to the C-O single bond stretching vibrations of the ester.[7]

+ C-H Stretch: Absorption bands corresponding to sp2 C-H stretching of the cyclohexyl and ethyl
groups will be observed around 2925 and 2850 cm~1.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of the
molecule.

* H NMR: The proton NMR spectrum will show characteristic signals for the different types of protons
in the molecule. The protons on the ethyl group adjacent to the oxygen will appear as a triplet, while
the methyl protons of the acetate group will be a singlet. The protons of the cyclohexyl ring will
appear as a complex multiplet.

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1585504/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-cyclohexylethyl-acetate-properties-synthesis-and-applications
https://www.benchchem.com/product/b1585504/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-cyclohexylethyl-acetate-properties-synthesis-and-applications
https://www.benchchem.com/product/b1585504/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-cyclohexylethyl-acetate-properties-synthesis-and-applications
https://pubchem.ncbi.nlm.nih.gov/compound/30771
https://pubchem.ncbi.nlm.nih.gov/compound/30771
https://orgchemboulder.com/Spectroscopy/irtutor/estersir.shtml
https://orgchemboulder.com/Spectroscopy/irtutor/estersir.shtml
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585504?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 13C NMR: The carbon NMR spectrum will show distinct signals for each unique carbon atom. The
carbonyl carbon of the ester will have a chemical shift in the downfield region (around 170 ppm). The
carbons of the ethyl group and the cyclohexyl ring will appear in the upfield region.

Applications in Research and Drug Development

While 2-cyclohexylethyl acetate is primarily used in the fragrance and flavor industries, its chemical
structure presents opportunities for its application in pharmaceutical research and drug development.

As a Lipophilic Building Block

The cyclohexane moiety is a common structural motif in many approved drugs.[4] It can serve as a
bioisostere for phenyl or t-butyl groups, offering advantages such as improved metabolic stability and
three-dimensional diversity for better target engagement.[4] 2-Cyclohexylethyl acetate can be a
starting material or an intermediate in the synthesis of more complex molecules incorporating the
cyclohexylethyl scaffold.

Potential Role in Prodrug Design

The ester functionality of 2-cyclohexylethyl acetate makes it a candidate for use in prodrug strategies.
Ester prodrugs are often employed to enhance the lipophilicity of a parent drug, which can improve its
absorption, distribution, and ability to cross biological membranes.[8][9][10] The ester bond can be
designed to be cleaved by endogenous esterases, releasing the active drug at the desired site of
action. The cyclohexylethyl group could be explored as a lipophilic promoiety to be attached to polar
drugs to improve their pharmacokinetic properties.[2][11]

Release

Prodrug In Vivo

(Active Drug (Polar) | Ester Linkage | 2-Cyclohexylethyl Moiety (Lipophilicﬁ Hydrolysis Esterase Cleavage
—n

'(Active Drug (Released at Target))

(Z—Cyclohexylethanol (MetabolizedD

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended
for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we
make no warranties, express or implied, regarding the fitness of this product for every specific
experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits
your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential

and advanced chemicals, empowering scientists and Ontario, CA 91761, United States

researchers to drive progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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